1-(4-Iodobenzyl)piperidine
Cat. No. B1336839
M. Wt: 301.17 g/mol
InChI Key: UBTQOFNYBSZILI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07592373B2
Procedure details
Prepared analogously to Example 1.1 c. from 4-iodobenzyl bromide and piperidine. Yield: 0.85 g (67% of theory); C12H16IN (M=301.17); calc.: molecular ion peak (M+H)+: 322; found: molecular ion peak (M+H)+: 302; Rf value: 0.55 (silica gel, dichloromethane/ethanol (20:1)).
Name
dichloromethane ethanol
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Identifiers
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REACTION_CXSMILES
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[I:1][C:2]1[CH:9]=[CH:8][C:5]([CH2:6]Br)=[CH:4][CH:3]=1.[NH:10]1[CH2:15][CH2:14][CH2:13][CH2:12][CH2:11]1>ClCCl.C(O)C>[I:1][C:2]1[CH:9]=[CH:8][C:5]([CH2:6][N:10]2[CH2:15][CH2:14][CH2:13][CH2:12][CH2:11]2)=[CH:4][CH:3]=1 |f:2.3|
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Inputs
Step One
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Name
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|
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Quantity
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0 (± 1) mol
|
|
Type
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reactant
|
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Smiles
|
IC1=CC=C(CBr)C=C1
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Step Two
|
Name
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|
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Quantity
|
0 (± 1) mol
|
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Type
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reactant
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Smiles
|
N1CCCCC1
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Step Three
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Name
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dichloromethane ethanol
|
|
Quantity
|
0 (± 1) mol
|
|
Type
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solvent
|
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Smiles
|
ClCCl.C(C)O
|
Conditions
Other
|
Conditions are dynamic
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1
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Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
|
Prepared analogously to Example 1.1 c
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Outcomes
Product
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Name
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Type
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Smiles
|
IC1=CC=C(CN2CCCCC2)C=C1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
